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Compound of Interest

Compound Name: Epicatechin pentaacetate

Cat. No.: B122296 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Epicatechin pentaacetate, a derivative of the naturally occurring

flavonoid, (-)-epicatechin. While a specific Safety Data Sheet (SDS) for Epicatechin
pentaacetate is not readily available, this document outlines necessary precautions based on

the known hazards of the parent compound, (-)-epicatechin, and general best practices for

handling fine organic powders. (-)-Epicatechin is known to cause skin irritation, serious eye

irritation, and respiratory irritation[1][2][3].

Hazard Identification and Risk Assessment
Epicatechin pentaacetate is a crystalline solid, and like its precursor, it should be handled with

care to avoid dust formation and exposure[4]. The primary routes of exposure are inhalation,

skin contact, and eye contact.

Summary of Potential Hazards of Parent Compound ((-)-Epicatechin):

Hazard Classification GHS Hazard Statement

Skin Irritation (Category 2) H315: Causes skin irritation[1][2][3]

Eye Irritation (Category 2A) H319: Causes serious eye irritation[1][2][3]

Specific target organ toxicity — Single exposure

(Category 3), Respiratory tract irritation
H335: May cause respiratory irritation[1][2][3]
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Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is crucial to minimize exposure when handling Epicatechin
pentaacetate. This includes protection for the eyes, face, hands, and body[5].

Recommended Personal Protective Equipment:

PPE Category Item
Standard/Specificat
ion

Rationale

Eye and Face

Protection

Safety Goggles or

Safety Glasses with

side shields

ANSI Z87.1 or EN 166

To protect against

dust particles and

splashes[6].

Face Shield -

Recommended when

handling larger

quantities or when

there is a significant

risk of splashing.

Hand Protection

Chemical-resistant

gloves (e.g., Nitrile

rubber)

ASTM F739 or EN

374

To prevent skin

contact and irritation.

Check for tears or

holes before use[7].

Body Protection Laboratory Coat -

To protect skin and

clothing from

contamination[8].

Chemical-resistant

apron
-

Recommended when

mixing or loading to

protect against

splashes and spills[5].

Respiratory Protection

NIOSH-approved

filtering facepiece

respirator (e.g., N95)

or a half-mask

respirator with a

particulate filter

-

To prevent inhalation

of dust particles,

especially when

handling the powder

outside of a fume

hood[7][9][10].
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Experimental Workflow for Safe Handling
The following diagram outlines the procedural steps for the safe handling of Epicatechin
pentaacetate, from preparation to disposal.
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Preparation

Handling & Experimentation

Cleanup & Disposal

Don Appropriate PPE

Set up work area in a
well-ventilated space

(e.g., fume hood)

Carefully weigh
Epicatechin pentaacetate

Dissolve in an appropriate solvent

Transfer to experiment

Perform experimental procedures

Decontaminate work surfaces

Experiment complete

Dispose of waste in a
labeled hazardous waste container

Doff and dispose of
 single-use PPE

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Epicatechin Pentaacetate.
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Operational and Disposal Plans
Step-by-Step Handling Procedure:

Preparation:

Before handling, ensure you are wearing the appropriate PPE as detailed in the table

above.

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation of dust.

Carefully weigh the required amount of Epicatechin pentaacetate, avoiding the creation

of dust clouds.

Dissolution and Use:

Epicatechin pentaacetate is soluble in organic solvents such as DMSO and

dimethylformamide[4]. When dissolving, add the solvent slowly to the powder to prevent

splashing.

If working with aqueous buffers, it is recommended to first dissolve the compound in a

minimal amount of DMSO before diluting with the buffer[4].

Avoid direct contact with the solution.

Storage:

Store Epicatechin pentaacetate in a tightly sealed container in a cool, dry, and well-

ventilated place[6]. The parent compound, (-)-epicatechin, is typically stored at -20°C for

long-term stability[4].

Disposal Plan:

Chemical Waste: All waste containing Epicatechin pentaacetate, including unused material

and contaminated solutions, must be disposed of as hazardous chemical waste. Do not

dispose of it down the drain or in regular trash[1].
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Contaminated Materials: Used gloves, weigh paper, and other contaminated disposable

materials should be placed in a designated, sealed hazardous waste container.

Regulations: Follow all local, state, and federal regulations for hazardous waste disposal.

By adhering to these safety protocols, researchers can confidently and safely handle

Epicatechin pentaacetate, ensuring both personal safety and the integrity of their

experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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